![molecular formula C11H18N4 B1628785 [1-(6-Methylpyrazin-2-yl)piperid-4-yl]methylamine CAS No. 892502-20-4](/img/structure/B1628785.png)
[1-(6-Methylpyrazin-2-yl)piperid-4-yl]methylamine
Overview
Description
[1-(6-Methylpyrazin-2-yl)piperid-4-yl]methylamine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique chemical structure, which allows it to interact with various biological systems in a specific and controlled manner. In
Scientific Research Applications
Therapeutic Perspectives for Cognitive Impairment
Piperazine derivatives, particularly those engaging with serotonin receptors like the 5-HT6 subtype, have shown promise for the treatment of cognitive impairment. The study by Latacz et al. (2019) explored the potential of 1,3,5-triazine-piperazine derivatives as innovative treatments, highlighting compounds with significant procognitive action and anxiolytic-like effects, suggesting their utility in addressing cognitive disorders without the detrimental "druglikeness" properties that often impede clinical advancement. Their research underlines the importance of structural innovation in developing new lead candidates for cognitive impairment therapies (Latacz et al., 2019).
Anticancer and Antibacterial Activities
The binding characteristics and pharmacokinetic mechanisms of piperazine derivatives have been a subject of interest due to their promising anticancer and antibacterial activities. Karthikeyan et al. (2015) investigated a newly synthesized piperazine derivative for its binding to bovine serum albumin (BSA), revealing insights into the drug's mechanism and its potential for therapeutic applications. This research underscores the versatility of piperazine derivatives in developing drugs with favorable pharmacokinetic profiles and therapeutic indices (Karthikeyan et al., 2015).
Anticonvulsant Agents
Research into piperidyl indanone derivatives has shown that these compounds exhibit significant anticonvulsant activity, offering a new avenue for the development of antiepileptic drugs. Siddiqui et al. (2012) synthesized a series of such derivatives, demonstrating their efficacy in animal models against seizures with lower neurotoxicity. This work highlights the potential of modifying piperazine structures to enhance therapeutic benefits for neurological conditions (Siddiqui et al., 2012).
Microglia Targeting for Neuroinflammation
Piperazine-based compounds have also been explored for their potential in neuroinflammation and neurodegenerative diseases. Horti et al. (2019) developed a PET radiotracer specific for the macrophage colony-stimulating factor 1 receptor (CSF1R), a microglia-specific marker, demonstrating its utility in noninvasive imaging of reactive microglia and disease-associated neuroinflammation. This research indicates the potential of piperazine derivatives in understanding and treating various neuropsychiatric disorders by targeting microglial activity (Horti et al., 2019).
properties
IUPAC Name |
[1-(6-methylpyrazin-2-yl)piperidin-4-yl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4/c1-9-7-13-8-11(14-9)15-4-2-10(6-12)3-5-15/h7-8,10H,2-6,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVEZCDMRMDBGQU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=CC(=N1)N2CCC(CC2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00594651 |
Source
|
| Record name | 1-[1-(6-Methylpyrazin-2-yl)piperidin-4-yl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00594651 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(6-Methylpyrazin-2-yl)piperid-4-yl]methylamine | |
CAS RN |
892502-20-4 |
Source
|
| Record name | 1-(6-Methyl-2-pyrazinyl)-4-piperidinemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=892502-20-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[1-(6-Methylpyrazin-2-yl)piperidin-4-yl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00594651 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
